(E)-5-(4-(difluoromethoxy)benzylidene)-3-((tetrahydrofuran-2-yl)methyl)-2-thioxothiazolidin-4-one

• IUPAC Name: (5E)-5-[[4-(difluoromethoxy)phenyl]methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H15F2NO3S2/c17-15(18)22-11-5-3-10(4-6-11)8-13-14(20)19(16(23)24-13)9-12-2-1-7-21-12/h3-6,8,12,15H,1-2,7,9H2/b13-8+
• InChI Key: RXFVSVCVMWRRBW-MDWZMJQESA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C(=CC3=CC=C(C=C3)OC(F)F)SC2=S
• Isomeric SMILES: C1CC(OC1)CN2C(=O)/C(=C\C3=CC=C(C=C3)OC(F)F)/SC2=S
• Molecular Formula: C16H15F2NO3S2
• Molecular Weight: 371.4 g/mol

Description

(E)-5-(4-(difluoromethoxy)benzylidene)-3-((tetrahydrofuran-2-yl)methyl)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C16H15F2NO3S2 and its molecular weight is 371.42. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

One significant area of application for thioxothiazolidinone derivatives is in anticancer research. Havrylyuk et al. (2010) synthesized a series of novel 4-thiazolidinones with a benzothiazole moiety and evaluated their anticancer activity. Their findings revealed that two compounds exhibited notable anticancer activity across various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. The compound featuring 2-{2-[3-(benzothiazol-2-ylamino)-4-oxo-2-thioxothiazolidin-5-ylidenemethyl]-4-chlorophenoxy}-N-(4-methoxyphenyl)-acetamide was identified as the most active, underscoring the potential of thioxothiazolidinone derivatives in anticancer therapy (Havrylyuk et al., 2010).

Anti-inflammatory and Analgesic Properties

Thioxothiazolidinone derivatives have also been investigated for their anti-inflammatory and analgesic properties. Küçükgüzel et al. (2013) synthesized a series of N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides and evaluated their biological activities. The study revealed that these compounds exhibited anti-inflammatory, analgesic, antioxidant, and anticancer activities, and one of the compounds did not cause tissue damage in liver, kidney, colon, and brain compared to controls, indicating their therapeutic potential with minimal side effects (Küçükgüzel et al., 2013).

Antimicrobial Activity

Another research avenue for thioxothiazolidinone derivatives is their antimicrobial activity. Patel and Shaikh (2010) synthesized compounds 6a–j, derivatives of 2-[(6-methyl-1,3-benzothiazol-2-yl)amino]-N-[2-(substituted phenyl/furan-2-yl)-4-oxo-1,3-thiazolidin-3-yl]nicotinamides, from 2-chloropyridine-3-carboxylic acid and 2-amino-6-methyl-benzothiazole. These compounds were tested against various bacterial and fungal species, showing significant antimicrobial activities comparable to standard drugs, highlighting their potential as antimicrobial agents (Patel & Shaikh, 2010).